Cas no 115231-56-6 (diethyl 4-oxo-1,4-dihydropyridine-2,6-dicarboxylate)

• Product Name: diethyl 4-oxo-1,4-dihydropyridine-2,6-dicarboxylate
• CAS No: 115231-56-6
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 2146206
• PubChem ID: 15198543
• Update Time: 2025-10-28

diethyl 4-oxo-1,4-dihydropyridine-2,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• diethyl 4-oxo-1,4-dihydropyridine-2,6-dicarboxylate
• diethyl chelidimate
• ZQNBKZRLUKPGCF-UHFFFAOYSA-N
• BS-17433
• Diethyl-4Hydroxypyridine-2,6-dicarboxylate
• DA-03607
• diethyl 4-hydroxy-pyridine-2,6-dicarboxylate
• MFCD13189672
• TCA63152
• Diethyl 4-hydroxypyridine-2,6-dicarboxylate
• CS-0119873
• Z3243650289
• EN300-18782801
• SY277143
• SCHEMBL113705
• 4-hydroxypyridin-2,6-dicarboxylic acid diethyl ester
• 4-hydroxy-2,6-pyridinedicarboxylic acid diethyl ester
• AB68880
• AKOS016003188
• 115231-56-6
• 68631-52-7
• diethyl 4-hydroxy-2,6-pyridinedicarboxylate
• 969-804-5
• D82459
• 2,6-DIETHYL 4-HYDROXYPYRIDINE-2,6-DICARBOXYLATE
• diethyl 4-oxo-1H-pyridine-2,6-dicarboxylate
• Diethyl4-hydroxypyridine-2,6-dicarboxylate
• DB-297173
• 2,6-DIETHYL 4-OXO-1H-PYRIDINE-2,6-DICARBOXYLATE
• 4-HYDROXY-PYRIDINE-2,6-DICARBOXYLIC ACID DIETHYL ESTER

• Inchi： 1S/C11H13NO5/c1-3-16-10(14)8-5-7(13)6-9(12-8)11(15)17-4-2/h5-6H,3-4H2,1-2H3,(H,12,13)
• InChI Key： ZQNBKZRLUKPGCF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C=C(C(=O)OCC)N1)=O)=O

Computed Properties

• Exact Mass: 239.07937252Da
• Monoisotopic Mass: 239.07937252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.7Ų

Additional information on diethyl 4-oxo-1,4-dihydropyridine-2,6-dicarboxylate

Diethyl 4-Oxo-1,4-Dihydropyridine-2,6-Dicarboxylate (CAS No. 115231-56-6): A Comprehensive Overview

Diethyl 4-oxo-1,4-dihydropyridine-2,6-dicarboxylate (CAS No. 115231-56-6) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydropyridines, which are widely studied for their diverse biological activities and potential therapeutic applications. The structure of diethyl 4-oxo-1,4-dihydropyridine-2,6-dicarboxylate features a pyridine ring with an oxo group at the 4-position and diethyl ester groups at the 2 and 6 positions, making it a versatile scaffold for the development of novel drugs.

The synthesis of diethyl 4-oxo-1,4-dihydropyridine-2,6-dicarboxylate has been extensively explored in various research studies. One common synthetic route involves the reaction of ethyl acetoacetate with malonic acid in the presence of a base, followed by cyclization to form the dihydropyridine ring. This method is efficient and scalable, making it suitable for both laboratory and industrial applications. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis and catalysts derived from renewable sources.

In terms of its biological activities, diethyl 4-oxo-1,4-dihydropyridine-2,6-dicarboxylate has shown promising results in several areas. One of the most notable applications is its use as a calcium channel blocker. Calcium channel blockers are widely used in the treatment of cardiovascular diseases such as hypertension and angina pectoris. The ability of diethyl 4-oxo-1,4-dihydropyridine-2,6-dicarboxylate to selectively inhibit L-type calcium channels makes it a valuable lead compound for the development of new antihypertensive drugs.

Beyond its cardiovascular applications, diethyl 4-oxo-1,4-dihydropyridine-2,6-dicarboxylate has also been investigated for its potential neuroprotective effects. Studies have shown that this compound can reduce neuronal damage in models of ischemic stroke and neurodegenerative diseases. The mechanism behind these effects is thought to involve the modulation of intracellular calcium levels and the inhibition of oxidative stress. These findings suggest that diethyl 4-oxo-1,4-dihydropyridine-2,6-dicarboxylate could be a promising candidate for the treatment of neurological disorders.

The pharmacokinetic properties of diethyl 4-oxo-1,4-dihydropyridine-2,6-dicarboxylate have also been studied to optimize its therapeutic potential. Research has demonstrated that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics make it suitable for chronic administration in clinical settings. Additionally, efforts are underway to develop prodrugs and drug delivery systems that can further enhance the bioavailability and target specificity of diethyl 4-oxo-1,4-dihydropyridine-2,6-dicarboxylate.

Clinical trials involving compounds derived from diethyl 4-oxo-1,4-dihydropyridine-2,6-dicarboxylate have shown promising results. For example, a Phase II clinical trial evaluating a derivative of this compound for the treatment of hypertension reported significant reductions in blood pressure without major adverse effects. These findings highlight the potential of diethyl 4-oxo-1,4-dihydropyridine-2,6-dicarboxylate-based drugs to improve patient outcomes in cardiovascular diseases.

In conclusion, diethyl 4-oxo-1,4-dihydropyridine-2,6-dicarboxylate (CAS No. 115231-56-6) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive lead compound for the development of new drugs targeting cardiovascular diseases and neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in drug discovery and development.